2-{[2-(dimethylamino)ethyl]thio}-6-hydroxy-5-(3-methylbutyl)-4(3H)-pyrimidinone

• IUPAC Name: 2-[2-(dimethylamino)ethylsulfanyl]-4-hydroxy-5-(3-methylbutyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H23N3O2S/c1-9(2)5-6-10-11(17)14-13(15-12(10)18)19-8-7-16(3)4/h9H,5-8H2,1-4H3,(H2,14,15,17,18)
• InChI Key: KWYFMFUXOFORHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=C(N=C(NC1=O)SCCN(C)C)O
• Molecular Formula: C13H23N3O2S
• Molecular Weight: 285.41 g/mol

Description

This compound is a member of the pyrimidinone family, characterized by the presence of a pyrimidinone ring, a structure common in many pharmaceuticals and biologically active compounds. Pyrimidinones often exhibit a range of biological activities and are used in various chemical syntheses.

Synthesis Analysis

Pyrimidinones, including variants like the specified compound, are synthesized using various methods. One approach involves the reaction of ethyl or methyl 2-dimethylaminomethylene-3-oxoalkanoates with N-C-N dinucleophiles, resulting in high yields of the pyrimidinone structure (Schenone, Sansebastiano, & Mosti, 1990). Another method involves condensing β-(dimethylamino)-N-[(dimethylamino)methylene] atropamides with methyl or ethyl amine (Beck & Gajewski, 1976).

Molecular Structure Analysis

The molecular structure of pyrimidinones is characterized by intramolecular hydrogen bonding, contributing to their stability. For instance, 6-[1,2-(Z)-Bis(methoxycarbonyl)vinyl]amino-5-dimethylamino-2-methoxy-3-methyl-4(3H)-pyrimidinone shows a molecular conformation determined by intramolecular bifurcated hydrogen-bond system (Low et al., 1996).

Chemical Reactions and Properties

Pyrimidinones undergo various chemical reactions due to their functional groups. They react with amines, aldehydes, and other nucleophiles, often leading to the formation of new heterocyclic compounds. For example, the reaction of dimethyl acetone-1,3-dicarboxylate leads to the synthesis of (4-oxo-4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5- carboxylates (Žugelj et al., 2009).

Physical Properties Analysis

The physical properties of pyrimidinones like solubility, melting point, and crystal structure are influenced by their molecular conformation and intermolecular interactions. For instance, the polymorphism of a related compound, (E)-6-(3,4-dimethoxyphenyl)-1-ethyl-4-mesitylimino-3-methyl-3,4-di hydro- 2(1H)-pyrimidinone, was characterized using X-ray powder diffractometry and differential scanning calorimetry (Miyamae et al., 1991).

Future Directions

Future research on this compound could involve studying its synthesis, chemical properties, and potential biological activity. It could also be interesting to compare it with other pyrimidinone derivatives.